Cas no 1600901-60-7 (1-Methyl-3-[3-(methylsulfanyl)propyl]urea)

• Product Name: 1-Methyl-3-[3-(methylsulfanyl)propyl]urea
• CAS No: 1600901-60-7
• MF: C₆H₁₄N₂OS
• MW: 162.253159999847
• CID: 6377674
• PubChem ID: 115640894
• Update Time: 2025-06-08

1-Methyl-3-[3-(methylsulfanyl)propyl]urea Chemical and Physical Properties

Names and Identifiers

• 1600901-60-7
• 1-methyl-3-[3-(methylsulfanyl)propyl]urea
• EN300-7122527
• 1-Methyl-3-[3-(methylsulfanyl)propyl]urea

• Inchi： 1S/C6H14N2OS/c1-7-6(9)8-4-3-5-10-2/h3-5H2,1-2H3,(H2,7,8,9)
• InChI Key： OSJKQCHTYPJFSO-UHFFFAOYSA-N
• SMILES： S(C)CCCNC(NC)=O

Computed Properties

• Exact Mass: 162.08268425g/mol
• Monoisotopic Mass: 162.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.4Ų

Additional information on 1-Methyl-3-[3-(methylsulfanyl)propyl]urea

Comprehensive Overview of 1-Methyl-3-[3-(methylsulfanyl)propyl]urea (CAS No. 1600901-60-7): Properties, Applications, and Industry Insights

1-Methyl-3-[3-(methylsulfanyl)propyl]urea, identified by its CAS No. 1600901-60-7, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This urea derivative features a unique molecular structure, combining a methylsulfanylpropyl group with a methylurea backbone, which contributes to its versatile reactivity and potential applications. Its synthesis and properties are increasingly studied due to the growing demand for sulfur-containing urea derivatives in drug discovery and crop protection formulations.

The compound's methylsulfanyl (CH3S-) moiety enhances its lipophilicity, making it a candidate for improving bioavailability in pharmaceutical intermediates. Researchers are exploring its role in designing enzyme inhibitors and small molecule modulators, particularly in metabolic disorder treatments. In agrochemicals, its potential as a slow-release nitrogen source with sulfur supplementation aligns with sustainable agriculture trends—a hot topic among environmental scientists and precision farming advocates.

Analytical studies of CAS 1600901-60-7 reveal stability under standard storage conditions (room temperature, inert atmosphere), though its thioether group may undergo oxidation over extended periods. This characteristic prompts discussions in formulation science about antioxidant stabilization techniques—a frequent search query among industrial chemists. Recent patent literature suggests its utility in copolymer crosslinking applications, correlating with the surge in "smart material" research.

From a regulatory perspective, 1-Methyl-3-[3-(methylsulfanyl)propyl]urea falls outside restricted substance lists, making it attractive for international commerce. Quality control protocols typically employ HPLC purity analysis (≥98%) and spectroscopic characterization (1H/13C NMR, FT-IR), addressing another common industry concern: batch-to-batch consistency. The compound's low acute toxicity profile (based on structural analogs) positions it favorably compared to traditional organosulfur compounds with odor issues.

Market analysts note rising interest in this urea derivative, particularly from Asian pharmaceutical manufacturers seeking patent-free intermediates. Its synthesis typically involves isocyanate-thiol coupling—a process frequently optimized in green chemistry forums. The compound's melting point range (85-88°C) and moderate water solubility make it suitable for various formulation types, from solid dispersions to aqueous concentrates.

Environmental fate studies indicate that 1600901-60-7 undergoes biodegradation via soil microorganisms within 28-35 days (OECD 301B), addressing ecological concerns prominent in EU REACH discussions. This degradation pathway—initiated by methylsulfanyl oxidation—has become a case study in benign by design initiatives, a trending concept in sustainable chemistry circles.

Future research directions may explore its chelating properties toward transition metals, given the soft donor character of the sulfur atom. Such applications could intersect with nanotechnology developments, particularly in catalytic systems—a subject generating substantial academic interest. The compound's logP value (~1.2) also suggests potential for blood-brain barrier penetration studies in CNS drug development.

Industrial scale-up challenges for 1-Methyl-3-[3-(methylsulfanyl)propyl]urea primarily involve thiol handling during synthesis, prompting equipment manufacturers to develop closed-system reactors with nitrogen blanketing—another technology area seeing increased investment. Safety data sheets emphasize standard personal protective equipment requirements, with no exceptional hazards reported for this non-volatile solid.

In analytical method development, the compound's UV chromophore (λmax ~254 nm) enables sensitive detection, while its fragmentation pattern in GC-MS (characteristic m/z 118 and 89 ions) provides reliable identification—information highly sought after in forensic chemistry and quality assurance protocols. These attributes contribute to its selection in reference standard preparation for analytical laboratories.

The pricing trajectory for CAS 1600901-60-7 reflects typical small-volume specialty chemical economics, with current quotes ranging $120-150/g at research quantities. Bulk procurement (>1kg) shows 30-40% cost reduction, mirroring patterns seen with other functionalized ureas. Suppliers increasingly highlight its structural versatility for library synthesis in combinatorial chemistry—a strategy resonating with medicinal chemistry teams.